Cas no 2228613-63-4 (2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol)

• Product Name: 2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol
• CAS No: 2228613-63-4
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6371026
• PubChem ID: 165702237
• Update Time: 2025-10-30

2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol
• 2228613-63-4
• 2-[1-(2-aminoethyl)cyclobutyl]-4,5-dimethylphenol
• EN300-1736337

• Inchi： 1S/C14H21NO/c1-10-8-12(13(16)9-11(10)2)14(6-7-15)4-3-5-14/h8-9,16H,3-7,15H2,1-2H3
• InChI Key： BGSWHRSONIYLCR-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C1(CCN)CCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol

Professional Introduction to Compound with CAS No. 2228613-63-4 and Product Name: 2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol

The compound with the CAS number 2228613-63-4 and the product name 2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in pharmaceutical development and molecular biology. The intricate arrangement of functional groups, including the cyclobutyl moiety and the dimethylphenol moiety, contributes to its distinct chemical properties and biological activities.

Recent studies have highlighted the importance of 2-aminoethyl substituents in enhancing the bioavailability and binding affinity of molecules targeting specific biological pathways. The presence of this group in 2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol suggests that it may exhibit promising interactions with various biomolecules, making it a valuable candidate for drug discovery initiatives. The cyclobutyl ring, known for its stability and rigidity, further stabilizes the molecular structure, which is crucial for maintaining efficacy during metabolic processes.

The 4,5-dimethylphenol component introduces hydrophobic and aromatic characteristics to the compound, which can influence its solubility and interaction with lipid-based membranes. This feature is particularly relevant in the development of targeted therapies that require precise delivery mechanisms. Current research in medicinal chemistry emphasizes the role of such structural motifs in improving drug-like properties, such as lipophilicity, solubility, and metabolic stability.

In the context of contemporary pharmaceutical research, compounds like 2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol are being explored for their potential in modulating enzyme activities and receptor interactions. The dimethylphenol moiety has been associated with antioxidant properties, which are increasingly recognized for their role in combating oxidative stress-related diseases. Additionally, the aminoethyl chain provides a site for further functionalization, enabling chemists to tailor the compound’s properties for specific therapeutic applications.

Advances in computational chemistry have facilitated a deeper understanding of how structural modifications can impact biological activity. Molecular modeling studies on 2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol have revealed potential binding modes with target proteins, suggesting its utility in developing inhibitors or agonists for therapeutic purposes. These virtual screening approaches have accelerated the identification of lead compounds and reduced the time required for experimental validation.

The synthesis of complex molecules like 2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol demands precision and expertise in organic chemistry. Recent innovations in synthetic methodologies have enabled more efficient and scalable production processes. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the intricate framework of this compound. Such advancements not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

The pharmacokinetic profile of a compound is a key determinant of its clinical efficacy. Studies on analogs of 2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol have provided insights into optimizing absorption, distribution, metabolism, excretion (ADME) properties. The balance between hydrophobicity and polarizability introduced by the cyclobutyl and dimethylphenol groups plays a pivotal role in determining these properties. Understanding these relationships allows researchers to design molecules that exhibit favorable pharmacokinetic profiles.

Emerging evidence suggests that structural diversity is essential for discovering novel therapeutic agents. The unique combination of functional groups in 2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol positions it as a versatile scaffold for further derivatization. By systematically modifying substituents while maintaining core structural elements, chemists can explore a wide range of biological activities without starting from scratch each time.

The integration of interdisciplinary approaches has further propelled research in this domain. Collaboration between chemists, biologists, and pharmacologists has led to a more holistic understanding of how molecular structures translate into biological effects. High-throughput screening (HTS) technologies have been particularly valuable in identifying promising candidates like 2-1-(2-aminoethyl)cyclobutyl-4,5-dimethylphenol based on their activity against multiple targets.

Future directions in research may focus on exploring the therapeutic potential of derivatives of this compound. By leveraging computational tools to predict new analogs with enhanced properties, scientists can accelerate the discovery pipeline. Additionally, investigating how environmental factors influence the behavior of such molecules will provide a more comprehensive view of their utility in real-world settings.